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Introduction
JANEX-1 (also known as WHI-P131) is a potent and selective inhibitor of Janus kinase 3

(JAK3), a critical enzyme in the signaling pathways of several cytokines involved in

inflammation and immune responses. By specifically targeting JAK3, JANEX-1 offers a

valuable tool for investigating the role of the JAK/STAT pathway in various inflammatory

conditions and for the development of novel anti-inflammatory therapeutics. These application

notes provide detailed protocols for utilizing JANEX-1 in common in vitro and in vivo

inflammation assays.

Mechanism of Action
JANEX-1 exerts its anti-inflammatory effects by inhibiting the phosphorylation and activation of

JAK3. This, in turn, prevents the subsequent phosphorylation and activation of Signal

Transducer and Activator of Transcription (STAT) proteins. The activated STATs typically

translocate to the nucleus and induce the transcription of pro-inflammatory genes. By blocking

this cascade, JANEX-1 effectively downregulates the expression of inflammatory mediators.[1]

[2]
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Parameter Value Cell Line/System Reference

IC50 (JAK3) 78 µM Cell-free assay [3]

Selectivity

Does not inhibit JAK1,

JAK2, or other protein

tyrosine kinases at

concentrations up to

350 µM.

Cell-free assays [3]

In Vivo Efficacy

20, 50, and 100

mg/kg/day (via

intraperitoneal

injection)

Mouse models of

inflammation
[4][5]

Signaling Pathway
The following diagram illustrates the mechanism of action of JANEX-1 in the JAK/STAT

signaling pathway.
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Cell Preparation Treatment Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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